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Compound of Interest

Compound Name: Spirodionic acid

Cat. No.: B2614940 Get Quote

An In-depth Technical Guide to Spirodionic Acid

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Identifiers
Spirodionic acid is a novel natural product with a unique spirocyclic scaffold. The primary

chemical identifiers for this compound are summarized in the table below for easy reference.

Identifier Value Source

CAS Number 955949-53-8 CymitQuimica[1]

Molecular Formula C₁₅H₂₀O₄ PubChem[2]

PubChem CID 23635065 PubChem[2]

SMILES CCC1=C(C)C(=O)C Biohippo.com[3]

Introduction to Spirodionic Acid
Spirodionic acid is a microbial metabolite first isolated from Streptomyces sp.[4]. Its discovery

has garnered interest within the scientific community due to its novel spiro[4.5]decene

skeleton[5]. This class of compounds is of interest for potential biological activities and complex

chemical synthesis. Research has focused on elucidating its structure, understanding its

biosynthesis, and achieving its total synthesis[4][6].
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Experimental Protocols
The following sections detail the experimental methodologies for the synthesis and

characterization of spirodionic acid and its derivatives, as documented in the scientific

literature.

Total Synthesis of Spirodionic Acid
The total synthesis of spirodionic acid has been achieved through a selective spiroannelation

strategy involving a twofold Michael addition[6]. This approach was instrumental in preparing

stereoisomers of a key intermediate, 4-ethenylspiro[4.5]dec-6-en-1,8-dione, which was crucial

for elucidating the structure of the natural product[6].

A key step in the synthesis involves the reaction of 3-ethenyl-2-formylcyclopentanone with

penten-3-one, followed by an intramolecular aldol condensation to form the spirocycle[6]. An

alternative strategy employed a twofold Michael addition to a dialkenyl ketone, followed by

dehydrogenation, diastereoselective methylation, and oxidative degradation to yield the natural

product[6].

Derivatization of Spirodionic Acid
For the purpose of structural elucidation and crystallization, several derivatives of spirodionic
acid have been synthesized.

3.2.1. Synthesis of 4-Bromophenyl 6-ethyl-7,9-dimethyl-4,8-
dioxo-spiro[4.5]deca-6-ene-1-carboxylate

Procedure: To a solution of spirodionic acid (10 mg, 0.038 mmol) in dichloromethane (4

mL), p-bromophenol (9.8 mg, 0.057 mmol), N'-(3-dimethylaminopropyl)-N-ethylcarbodiimide

hydrochloride (11 mg, 0.057 mmol), and a catalytic amount of 4-dimethylaminopyridine were

added[7].

The reaction mixture was stirred for 4 hours at room temperature.

The mixture was then diluted with dichloromethane (6 mL) and water (10 mL).

The organic phase was separated and washed with water (10 mL) and saturated aqueous

sodium chloride solution (10 mL).
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The organic layer was dried over anhydrous sodium sulfate and concentrated in vacuo[7].

3.2.2. Synthesis of 2-Bromophenyl 6-ethyl-7,9-dimethyl-4,8-
dioxo-spiro[4.5]deca-6-ene-1-carboxylate

Procedure: This derivative was synthesized analogously to the 4-bromophenyl derivative,

using o-bromophenol instead of p-bromophenol[7].

Purification was achieved by flash column chromatography on silica gel (cyclohexane/ethyl

acetate 1:2) to yield the product as a colorless solid[7].

3.2.3. Synthesis of 4-Bromophenacyl 6-ethyl-7,9-dimethyl-4,8-
dioxo-spiro[4.5]deca-6-ene-1-carboxylate

Procedure: To a solution of spirodionic acid (14 mg, 0.053 mmol) in dimethylformamide

(0.35 mL), potassium fluoride (6.0 mg, 0.103 mmol) was added.

After stirring for 10 minutes, 4-bromophenacyl bromide (14 mg, 0.050 mmol) dissolved in

dimethylformamide (0.3 mL) was added, and stirring was continued for 1.5 hours.

The reaction mixture was diluted with diethyl ether (5 mL) and washed with water (2 x 6 mL)

before being concentrated in vacuo[7].

Biosynthesis
The biosynthesis of spirodionic acid is proposed to occur via an intermolecular Diels-Alder-

type reaction[5]. Feeding experiments with ¹³C-labeled precursors suggest that the 6-ethyl-2H-

pyrone and sarkomycin are precursors in the formation of the spirocyclic structure of

spirodionic acid[5].

Biological Activity
Initial studies have indicated that spirodionic acid exhibits biological activity, including the

distinct inhibition of V-type ATPase[4]. However, detailed quantitative data on its inhibitory

concentrations (e.g., IC₅₀ values) are not extensively reported in the available literature. Further

research is required to fully characterize its biological and pharmacological properties.
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Visualization of Synthetic Logic
The following diagram illustrates the logical workflow for the derivatization of spirodionic acid
for structural analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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